Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid

• CAS RN: 111196-54-4
• Molecular Formula: C42H86N8O31S5
• Molecular Weight: 1359.5 g/mol
• IUPAC Name: azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid
• InChI: InChI=1S/C42H62O31S5.8H3N/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(48)49)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)65-34-29(25(71-76(56,57)58)23(69-74(50,51)52)27(66-34)32(44)45)68-35-30(73-78(62,63)64)26(72-77(59,60)61)24(70-75(53,54)55)28(67-35)33(46)47;;;;;;;;/h16,19,21-31,34-35H,8-15,17H2,1-7H3,(H,44,45)(H,46,47)(H,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64);8*1H3
• InChI Key: BEXVMDYLGCQWOP-UHFFFAOYSA-N
• SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OC5C(C(C(C(O5)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.N.N.N.N.N.N.N.N
• synonyms: glycyrrhizin sulfate

Description

Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid, also known as Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid, is a useful research compound. Its molecular formula is C42H86N8O31S5 and its molecular weight is 1359.5 g/mol. The purity is usually 95%.
The exact mass of the compound Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Triterpenes - Pentacyclic Triterpenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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